(2S)-N-{1-[3-(1H-imidazol-1-yl)propyl]-1H-pyrazol-3-yl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide

• IUPAC Name: (2S)-N-[1-(3-imidazol-1-ylpropyl)pyrazol-3-yl]-1-prop-2-ynylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C17H22N6O/c1-2-8-22-10-3-5-15(22)17(24)19-16-6-12-23(20-16)11-4-9-21-13-7-18-14-21/h1,6-7,12-15H,3-5,8-11H2,(H,19,20,24)/t15-/m0/s1
• InChI Key: QCRZUDZCPSHOHL-HNNXBMFYSA-N
• Canonical SMILES: C#CCN1CCCC1C(=O)NC2=NN(C=C2)CCCN3C=CN=C3
• Isomeric SMILES: C#CCN1CCC[C@H]1C(=O)NC2=NN(C=C2)CCCN3C=CN=C3
• Molecular Formula: C17H22N6O
• Molecular Weight: 326.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups including an imidazole ring, a pyrazole ring, and a pyrrolidine ring. Imidazole rings are present in many important biological molecules, such as histidine and the nucleotide bases adenine and guanine. Pyrazoles are another class of nitrogen-containing heterocycles and have been found in a variety of biologically active compounds. Pyrrolidines are found in many alkaloids and drugs and are known for their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of nitrogen in the imidazole, pyrazole, and pyrrolidine rings would likely result in these rings being planar. The compound would likely exhibit stereoisomerism due to the presence of a chiral center at the 2-position of the pyrrolidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could result in the compound being a base. The compound is also likely to be quite polar due to the presence of multiple polar functional groups.

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Many drugs containing imidazole rings work by mimicking the structure of biological molecules, allowing them to interfere with biological processes.

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis, and investigating its mechanism of action. It could also involve developing analogs with improved properties.